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Compound of Interest

Compound Name: Albendazole sulfoxide-D3

Cat. No.: B602568 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Albendazole sulfoxide-D3, a deuterated analog of Albendazole sulfoxide. The

following procedures are based on the known hazards of Albendazole sulfoxide and general

best practices for handling deuterated compounds.

Hazard Identification and Safety Precautions
Albendazole sulfoxide is classified with several health hazards. While specific data for the D3

variant is not available, it is prudent to handle it with the same precautions as the parent

compound. The primary hazards include:

Skin Sensitization: May cause an allergic skin reaction.[1][2][3][4][5]

Reproductive Toxicity: Suspected of damaging the unborn child.[1][2][3][5][6]

Specific Target Organ Toxicity: May cause damage to organs (gastrointestinal tract, central

nervous system, immune system, liver) through single or repeated oral exposure.[1][3][6]

Precautionary Statements:

Obtain special instructions before use.[1][3]

Do not handle until all safety precautions have been read and understood.[1]
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Do not breathe dust, mist, or vapors.[1][2][4][7]

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Contaminated work clothing must not be allowed out of the workplace.[1][2]

Avoid release to the environment.[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling Albendazole sulfoxide-D3.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is best practice, especially

when handling potent

compounds. Change gloves

frequently and immediately if

contaminated.[6]

Body
Laboratory coat or disposable

gown

A buttoned lab coat is a

minimum requirement. For

tasks with a higher risk of

splashes or aerosol

generation, a disposable gown

provides better protection.

Eyes/Face
Safety glasses with side

shields or goggles

Protects eyes from dust

particles and splashes. A face

shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[8]

Respiratory N95 respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.[9]

Operational Plan for Safe Handling
1. Engineering Controls:

Always handle Albendazole sulfoxide-D3 in a well-ventilated area.

For procedures that may generate dust or aerosols, such as weighing or preparing solutions,

use a certified chemical fume hood or a powder containment hood.
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2. Handling Procedures:

Before starting any work, ensure all necessary PPE is available and in good condition.

Designate a specific area for handling this compound to prevent cross-contamination.

When weighing the solid, use a microbalance within a containment enclosure if possible.

For solution preparation, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[4]

3. Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For small powder spills, gently cover with a damp paper towel to avoid raising dust, then

wipe up.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Place all contaminated materials into a sealed, labeled waste container.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol), followed by soap

and water.

Disposal Plan
All waste containing Albendazole sulfoxide-D3 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including used PPE, weighing papers, and

absorbent materials, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Albendazole sulfoxide-D3 in a labeled, sealed

hazardous waste container. Do not pour down the drain.
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Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Quantitative Data Summary
Property Value Source

Molecular Weight 299.38 g/mol N/A

Appearance Solid crystalline powder [7]

Melting Point
209°C (408.2°F) (for

Albendazole)
[4][7]

Flash Point
> 93.3°C (200°F) (for

Albendazole)
[7]

Note: Specific physical and chemical properties for the D3 variant may vary slightly.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Albendazole
sulfoxide-D3 in a laboratory setting.
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Caption: Safe handling workflow for Albendazole sulfoxide-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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